Cas no 402944-72-3 (5-Benzoimidazol-1-yl-5-oxo-pentanoic acid)
402944-72-3 structure
Product Name:5-Benzoimidazol-1-yl-5-oxo-pentanoic acid
CAS No:402944-72-3
MF:C12H12N2O3
MW:232.235282897949
CID:1073610
PubChem ID:808727
Update Time:2025-04-20
5-Benzoimidazol-1-yl-5-oxo-pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzoimidazol-1-yl-5-oxo-pentanoic acid
- 5-benzimidazolyl-5-oxopentanoic acid
- AC1LFTS0
- CTK7J3276
- HMS1676O05
- MolPort-000-366-390
- Oprea1_395346
- Oprea1_425852
- STOCK3S-51155
- DTXSID40355607
- 402944-72-3
- 5-(1H-benzo[d]imidazol-1-yl)-5-oxopentanoicacid
- 5-(1H-benzimidazol-1-yl)-5-oxopentanoic acid
- 5-(1H-benzo[d]imidazol-1-yl)-5-oxopentanoic acid
- STK726989
- CS-0119603
- F0852-0034
- AKOS000301381
- 5-(benzimidazol-1-yl)-5-oxopentanoic acid
-
- MDL: MFCD02634635
- Inchi: 1S/C12H12N2O3/c15-11(6-3-7-12(16)17)14-8-13-9-4-1-2-5-10(9)14/h1-2,4-5,8H,3,6-7H2,(H,16,17)
- InChI Key: VOYKMDQXONQYLM-UHFFFAOYSA-N
- SMILES: O=C(CCCC(=O)O)N1C=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 232.08479225g/mol
- Monoisotopic Mass: 232.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.2Ų
5-Benzoimidazol-1-yl-5-oxo-pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1190243-1g |
5-(1H-Benzo[d]imidazol-1-yl)-5-oxopentanoic acid |
402944-72-3 | 97% | 1g |
¥2629.00 | 2024-05-15 | |
| Chemenu | CM378286-1g |
5-(1H-1,3-benzodiazol-1-yl)-5-oxopentanoic acid |
402944-72-3 | 95%+ | 1g |
$303 | 2023-01-07 |
5-Benzoimidazol-1-yl-5-oxo-pentanoic acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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